Cas no 1261776-61-7 (3-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone)

• Product Name: 3-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone
• CAS No: 1261776-61-7
• MF: C₁₁H₁₀BrF₃O₂
• MW: 311.095113277435
• CID: 4984733
• Update Time: 2025-05-20

3-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H10BrF3O2/c1-17-7-2-3-8(10(16)4-5-12)9(6-7)11(13,14)15/h2-3,6H,4-5H2,1H3
• InChI Key： CIWDHQUUVIVNHQ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1C(F)(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone

Comprehensive Overview of 3-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone (CAS No. 1261776-61-7)

3-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone (CAS No. 1261776-61-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the bromo and trifluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound’s methoxy group enhances its solubility in organic solvents, facilitating its use in various synthetic protocols. Recent studies highlight its role in cross-coupling reactions, a hot topic in modern organic chemistry. With the growing demand for fluorinated compounds in medicinal chemistry, 3-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone has gained attention for its ability to improve metabolic stability and bioavailability in drug candidates.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for this compound. Questions like "How to optimize the yield of 3-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone?" or "What are the latest catalytic methods for its production?" are frequently searched in academic and industrial forums. These inquiries reflect the compound’s relevance in sustainable chemical processes.

The propiophenone backbone of this molecule is another area of interest, as it serves as a scaffold for designing small-molecule therapeutics. Its trifluoromethyl group is particularly noteworthy, as fluorinated compounds are pivotal in addressing challenges like drug resistance and target selectivity. This aligns with current trends in precision medicine and personalized therapeutics.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS No. 1261776-61-7. Purity and stability are critical parameters, especially for researchers investigating its use in high-throughput screening. FAQs like "What is the shelf life of 3-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone?" underscore the practical considerations in handling this compound.

In summary, 3-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone (CAS No. 1261776-61-7) is a versatile building block with significant implications in drug development and material science. Its combination of halogenation and fluorination patterns positions it as a key player in advancing innovative chemical solutions for global health and technology challenges.